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Compound of Interest

Compound Name: (Z)-Rilpivirine-d4

Cat. No.: B15580697 Get Quote

An In-depth Technical Guide to (Z)-Rilpivirine-d4: Certificate of Analysis and Purity

Assessment

For researchers, scientists, and drug development professionals, understanding the purity and

analytical profile of a deuterated active pharmaceutical ingredient (API) like (Z)-Rilpivirine-d4
is critical for its application in pharmacokinetic studies, as an internal standard, or in metabolic

research. This technical guide provides a comprehensive overview of the typical data found in

a Certificate of Analysis (CoA) for (Z)-Rilpivirine-d4, details the experimental protocols for its

purity and identity assessment, and illustrates relevant biological pathways.

Certificate of Analysis: A Summary of Quality
A Certificate of Analysis for (Z)-Rilpivirine-d4 provides a summary of its identity, purity, and

quality. While a specific batch CoA is not publicly available, the following table represents the

typical quantitative data provided by manufacturers.

Table 1: Typical Quantitative Data for (Z)-Rilpivirine-d4
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Test Method Specification Typical Result

Identity

¹H NMR USP <761> Conforms to structure Conforms

Mass Spectrometry USP <736>
Conforms to

molecular weight
Conforms

Purity

Chemical Purity

(HPLC)
USP <621> ≥98% 99.5%

Isotopic Purity Mass Spectrometry
≥95% Deuterium

Incorporation
>99%

Deuterium

Incorporation
¹H NMR / ²H NMR Report Value

>95% at labeled

positions

Residual Solvents

Various USP <467> Meets USP limits Complies

Inorganic Impurities

Residue on Ignition USP <281> ≤0.1% <0.05%

Physical Properties

Appearance Visual
White to off-white

solid
Conforms

Experimental Protocols
The analytical methods used to characterize (Z)-Rilpivirine-d4 are crucial for ensuring its

quality. Deuterated compounds require specific analytical techniques to confirm not only

chemical purity but also the extent and location of isotopic labeling.[1][2]

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
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This method is used to determine the chemical purity of the substance by separating it from

any organic impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water (containing a buffer like ammonium

acetate).

Flow Rate: 1.0 mL/min.

Detection: UV at a specified wavelength (e.g., 290 nm).

Procedure: A solution of (Z)-Rilpivirine-d4 is prepared in a suitable solvent (e.g.,

acetonitrile) and injected into the HPLC system. The peak area of the main component is

compared to the total area of all peaks to calculate the purity.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Mass spectrometry is used to confirm the molecular weight of (Z)-Rilpivirine-d4 and to

determine its isotopic purity.

Instrumentation: A high-resolution mass spectrometer (HRMS) such as a time-of-flight (TOF)

or Orbitrap instrument.

Ionization Source: Electrospray ionization (ESI) in positive ion mode.

Procedure for Identity: The sample is introduced into the mass spectrometer, and the mass-

to-charge ratio (m/z) of the molecular ion is measured to confirm it matches the theoretical

mass of (Z)-Rilpivirine-d4 (C₂₂H₁₄D₄N₆).

Procedure for Isotopic Purity: The relative intensities of the peaks corresponding to the

deuterated molecule and its non-deuterated and partially deuterated isotopologues are

measured to calculate the percentage of deuterium incorporation.
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Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structure and Deuterium Incorporation
NMR spectroscopy is a powerful tool for confirming the chemical structure and determining the

specific sites and extent of deuterium labeling.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR: The absence or significant reduction of signals at the positions where deuterium

has been incorporated confirms the labeling. The integration of the remaining proton signals

provides a quantitative measure of deuterium incorporation.

²H NMR (Deuterium NMR): This technique directly observes the deuterium nuclei, providing

a definitive confirmation of the deuterium location and a quantitative measure of the isotopic

enrichment at each labeled site.[2]

Solvent: A deuterated solvent in which the sample is soluble (e.g., DMSO-d₆).

Visualizing Workflows and Pathways
Analytical Workflow for Quality Control
The following diagram illustrates the typical workflow for the analytical characterization of (Z)-
Rilpivirine-d4.
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Analytical workflow for (Z)-Rilpivirine-d4 quality control.

Mechanism of Action: HIV-1 Reverse Transcriptase
Inhibition
Rilpivirine is a non-nucleoside reverse transcriptase inhibitor (NNRTI).[3][4][5] It directly binds

to and inhibits the activity of HIV-1 reverse transcriptase, an enzyme essential for viral

replication.[4][6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15580697?utm_src=pdf-body-img
https://www.benchchem.com/product/b15580697?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Rilpivirine
https://synapse.patsnap.com/article/what-is-the-mechanism-of-rilpivirine-hydrochloride
https://go.drugbank.com/drugs/DB08864
https://synapse.patsnap.com/article/what-is-the-mechanism-of-rilpivirine-hydrochloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC9917964/
https://www.physiciansweekly.com/post/evolution-of-antiretroviral-drug-rilpivirine-and-approach-to-oncology
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


HIV-1 Replication Cycle

Viral RNA

Reverse Transcriptase (RT)

Reverse Transcription

Viral DNA

Integration into
Host Genome

(Z)-Rilpivirine-d4

Inhibition

Click to download full resolution via product page

Inhibition of HIV-1 reverse transcriptase by Rilpivirine.

Potential Off-Target Signaling Pathway Involvement
Recent research suggests that rilpivirine may have effects on cellular signaling pathways

beyond its role as an NNRTI, including the Janus kinase-signal transducer and activator of

transcription (JAK-STAT) pathway.[6][7] This has led to investigations into its potential for drug

repurposing.[6][7]
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Potential influence of Rilpivirine on the JAK-STAT pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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